(22S,25S)-spirosolan-3beta-ol
Overview
Description
LSM-6471 is a steroid, an azaspiro compound and an oxaspiro compound.
Scientific Research Applications
Pharmacological Activities
- (22S,25S)-spirosolan-3beta-ol derivatives demonstrate significant pharmacological activities. Compounds related to this molecule exhibit inhibitory effects on INF-gamma production, cytotoxic activities against cancerous cell lines, and antiurease activities (Quan et al., 2002).
Chemical Transformations
- Chemical transformations of spirosolane derivatives, including (22S,25S)-spirosolan-3beta-ol, have been studied. An interesting reaction converts esculeogenin A, a derivative of (22S,25S)-spirosolan-3beta-ol, into a pregnane derivative (Nohara et al., 2008).
Stereoscopic Analysis
- X-ray analysis of tomatidine hydroiodide, a (25S)-spirosolane alkaloid, confirms the stereochemistry of this compound, which is closely related to (22S,25S)-spirosolan-3beta-ol (Höhne et al., 1967).
Alkaloid Isolation and Structural Determination
- New 3-aminospirosolane steroidal alkaloids have been isolated, which are structurally related to (22S,25S)-spirosolan-3beta-ol. These compounds' structures were determined using NMR techniques and mass spectrometry (Maxwell et al., 1996).
Synthesis of Analogues
- Nitrogenous brassinosteroid analogues with a spirosolane skeleton have been synthesized, starting from compounds structurally related to (22S,25S)-spirosolan-3beta-ol. These studies contribute to the development of novel steroidal compounds (Quyen et al., 1994).
Steroidal Spiroacetal Rearrangements
- The reduction and rearrangement of steroidal spiroacetal derivatives, related to (22S,25S)-spirosolan-3beta-ol, lead to the formation of steroidal 1,6-dioxadecalin or 2,2'-linked ditetrahydrofuran derivatives. This research contributes to the understanding of steroidal rearrangements and synthesis (Betancor et al., 1998).
Neurotropic Drug Development
- Derivatives of (22S,25S)-spirosolan-3beta-ol, such as caprospinol, are being investigated for their neuroprotective properties, especially in the context of Alzheimer's disease. These studies explore the potential of spirostanol analogues as therapeutic agents (Lecanu et al., 2009).
properties
Molecular Formula |
C27H45NO2 |
|---|---|
Molecular Weight |
415.7 g/mol |
IUPAC Name |
(1R,2S,4S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol |
InChI |
InChI=1S/C27H45NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28-29H,5-15H2,1-4H3/t16?,17-,18-,19-,20+,21-,22-,23-,24-,25-,26-,27-/m0/s1 |
InChI Key |
XYNPYHXGMWJBLV-NYAPYGRYSA-N |
Isomeric SMILES |
C[C@H]1[C@H]2[C@H](C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC[C@@H]5[C@@]4(CC[C@@H](C5)O)C)C)O[C@@]16CCC(CN6)C |
Canonical SMILES |
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C)NC1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-butan-2-yl-3,8-dimethyl-2-oxo-1-oxaspiro[4.5]dec-3-ene-4-carboxamide](/img/structure/B1236722.png)
![tetrasodium;[[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate](/img/structure/B1236725.png)
